Cas no 2171939-02-7 (methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate
• CAS No: 2171939-02-7
• MF: C₇H₉NO₅S₂
• MW: 251.280059576035
• CID: 6395021
• PubChem ID: 165590166
• Update Time: 2025-05-22

methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate
• 2171939-02-7
• EN300-1617967

• Inchi： 1S/C7H9NO5S2/c1-12-4-3-5(6(9)13-2)14-7(4)15(8,10)11/h3H,1-2H3,(H2,8,10,11)
• InChI Key： PJZAZGJSKNNUSO-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(C(=O)OC)S1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 250.99221473g/mol
• Monoisotopic Mass: 250.99221473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 132Ų

Additional information on methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate

Methyl 4-Methoxy-5-Sulfamoylthiophene-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2171939-02-7, commonly referred to as methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring substituted with methoxy, sulfamoyl, and carboxylate groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

Methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate has been extensively studied for its potential in drug development. Recent studies have highlighted its role as a promising candidate in the design of anti-inflammatory and anti-cancer agents. The sulfamoyl group, in particular, has been shown to exhibit significant bioactivity, contributing to the compound's ability to inhibit certain enzymes associated with inflammatory pathways. Furthermore, the methoxy group enhances the compound's solubility and bioavailability, making it an attractive option for pharmaceutical applications.

The synthesis of methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate involves a series of multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for commercial use. The development of efficient synthetic routes has been a focal point in recent studies, with advancements in catalytic systems and reaction conditions significantly improving the overall process.

In terms of structural characterization, methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided detailed insights into the molecular geometry and bonding patterns within the compound. The thiophene ring's aromaticity plays a crucial role in stabilizing the molecule, while the substituents contribute to its electronic properties and reactivity.

Recent research has also explored the environmental impact of methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly chemical formulations. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable disposal methods.

The application of methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and sensors. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance their electrical conductivity and mechanical stability, opening new avenues for its use in cutting-edge technologies.

In conclusion, methyl 4-methoxy-5-sulfamoylthiophene-2-carboxylate (CAS No. 2171939-02-7) is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in the years to come.